Cas no 42296-74-2 (Hexadiene)

• Product Name: Hexadiene
• CAS No: 42296-74-2
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 330394
• PubChem ID: 11602
• Update Time: 2025-04-19

Hexadiene Chemical and Physical Properties

Names and Identifiers

• Hexadiene
• 1,5-HEXADIENE
• BIALLYL
• DIALLYL
• HEXADIENES
• NS00043633
• 592-48-3
• 42296-74-2
• n-Hexadien
• FT-0606735
• Q24710331
• DTXSID00870644
• hexa-1,3-diene
• 1,3-HEXADIENE

• Inchi： 1S/C6H10/c1-3-5-6-4-2/h3,5-6H,1,4H2,2H3
• InChI Key： AHAREKHAZNPPMI-UHFFFAOYSA-N
• SMILES： C(C=CC=C)C

Computed Properties

• Exact Mass: 82.07830
• Monoisotopic Mass: 82.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.692 g/mL at 25 °C(lit.)
• Melting Point: −141 °C(lit.)
• Boiling Point: 60 °C(lit.)
• Flash Point: −17 °F
• Refractive Index: n20/D 1.404(lit.)
• PSA: 0.00000
• LogP: 2.13860
• Vapor Pressure: 367 mm Hg ( 37.7 °C)

Hexadiene Security Information

• Hazardous Material transportation number：UN 2458 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38-65
• Safety Instruction： S16; S62
• RTECS：MM1997800
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Alkadienes